Cas no 50323-70-1 ((2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal)

• Product Name: (2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal
• CAS No: 50323-70-1
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 933552
• PubChem ID: 6508031
• Update Time: 2025-04-19

(2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal Chemical and Physical Properties

Names and Identifiers

• (2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal
• 4,17(20)-Pregnadien-3-one 20-carboxaldehyde
• AC1O6UFQ
• NSC17236
• Pregna-4, 3-oxo-
• NSC-17236
• 50323-70-1
• DTXSID30424730

• Inchi： 1S/C22H30O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h12-13,17,19-20H,4-11H2,1-3H3/b18-14+/t17-,19-,20-,21-,22+/m0/s1
• InChI Key： ZZOCITBFGDUMCG-OYENKLBDSA-N
• SMILES： O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)/C(=C(/C=O)\C)/CC[C@@H]34)[C@@]2(C)CC1

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.03370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids